Cas no 134669-78-6 (1-(3,4-dimethoxyphenyl)-3-methylbutan-2-one)

• Product Name: 1-(3,4-dimethoxyphenyl)-3-methylbutan-2-one
• CAS No: 134669-78-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD11937586
• CID: 4591336
• PubChem ID: 22953564
• Update Time: 2025-05-28

1-(3,4-dimethoxyphenyl)-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-3-methylbutan-2-one

• MDL： MFCD11937586
• Inchi： 1S/C13H18O3/c1-9(2)11(14)7-10-5-6-12(15-3)13(8-10)16-4/h5-6,8-9H,7H2,1-4H3
• InChI Key： HLRDOFQWTWRCBL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)C(=O)C(C)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3,4-dimethoxyphenyl)-3-methylbutan-2-one

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)-3-methylbutan-2-one (CAS No. 134669-78-6)

1-(3,4-dimethoxyphenyl)-3-methylbutan-2-one, with the CAS number 134669-78-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, fragrance development, and organic synthesis. This compound, characterized by its dimethoxyphenyl and methylbutanone functional groups, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals often search for terms like "1-(3,4-dimethoxyphenyl)-3-methylbutan-2-one uses," "CAS 134669-78-6 synthesis," and "dimethoxyphenyl derivatives," reflecting its growing relevance in scientific and industrial circles.

The molecular structure of 1-(3,4-dimethoxyphenyl)-3-methylbutan-2-one features a ketone group adjacent to a branched alkyl chain, which contributes to its reactivity and potential as an intermediate in organic synthesis. Recent studies have explored its role in the development of flavor and fragrance compounds, where its aromatic and slightly sweet notes are highly prized. Additionally, its dimethoxy-substituted phenyl ring has been investigated for potential applications in pharmaceutical intermediates, particularly in the design of novel bioactive molecules. Keywords such as "methylbutanone derivatives in perfumery" and "dimethoxyphenyl ketone applications" are frequently searched, highlighting its cross-disciplinary appeal.

In the context of sustainability and green chemistry, 1-(3,4-dimethoxyphenyl)-3-methylbutan-2-one has been evaluated for its potential to be synthesized using eco-friendly methodologies. Researchers are increasingly interested in "green synthesis of CAS 134669-78-6" and "biocatalytic routes to dimethoxyphenyl compounds," aligning with global trends toward reducing environmental impact. The compound's stability and compatibility with biodegradable solvents further enhance its attractiveness for sustainable industrial applications.

From an analytical perspective, 1-(3,4-dimethoxyphenyl)-3-methylbutan-2-one is often characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring purity and consistency, particularly when the compound is used in high-value applications. Searches for "analytical methods for 134669-78-6" and "quality control of dimethoxyphenyl ketones" underscore the importance of rigorous testing in its production and utilization.

The versatility of 1-(3,4-dimethoxyphenyl)-3-methylbutan-2-one extends to its potential role in material science. Recent explorations into its use as a building block for functional polymers and coatings have opened new avenues for research. Terms like "polymeric applications of methylbutanone derivatives" and "CAS 134669-78-6 in advanced materials" reflect emerging interest in this area. Its ability to modify surface properties and enhance material performance is particularly noteworthy.

In summary, 1-(3,4-dimethoxyphenyl)-3-methylbutan-2-one (CAS No. 134669-78-6) is a multifaceted compound with applications spanning pharmaceuticals, fragrances, sustainable chemistry, and material science. Its unique structural features and adaptability to modern synthetic and analytical techniques make it a subject of ongoing research and industrial interest. As the demand for specialty chemicals grows, this compound is poised to play an increasingly prominent role in innovation across multiple sectors.